![molecular formula C12H17N3O4 B1437733 Ethyl 2-[4-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-2-yl]acetate CAS No. 1260543-99-4](/img/structure/B1437733.png)
Ethyl 2-[4-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-2-yl]acetate
Overview
Description
Ethyl 2-[4-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-2-yl]acetate (EMO) is an organometallic compound that has been found to have a variety of applications in scientific research. EMO is a derivative of pyrimidine and is a member of the morpholine family. It is a colorless, odorless, and tasteless solid that is soluble in water and organic solvents. EMO has been used as a catalyst in organic synthesis reactions, as a reagent in the preparation of pharmaceuticals, and as a ligand in coordination chemistry. It has also been used as a model compound for studying the structure and reactivity of organometallic compounds.
Scientific Research Applications
Synthesis and Characterization
Ethyl 2-[4-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-2-yl]acetate and its derivatives have been extensively studied in the context of organic synthesis and chemical characterization. For instance, Fokin et al. (2005) described the synthesis of fluorine-containing derivatives through acid hydrolysis and reactions with morpholine (Fokin, Burgart, Saloutin, & Chupakhin, 2005). Additionally, Baba et al. (2019) investigated the crystal structure and Hirshfeld surface analysis of related compounds, highlighting their complex molecular structures (Baba, Hayani, Hökelek, Kaur, Jasinski, Sebbar, & Kandri Rodi, 2019).
Biological and Pharmacological Activities
This compound and its derivatives have been explored for various biological activities. Bardiot et al. (2015) identified derivatives as potential antifungal agents, demonstrating activity against Candida and Aspergillus species (Bardiot, Thevissen, De Brucker, Peeters, Cos, Taborda, McNaughton, Maes, Chaltin, Cammue, & Marchand, 2015). Additionally, Riadi et al. (2021) reported on the synthesis of a derivative showing inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, suggesting its potential as an anti-cancer agent (Riadi, Alamri, Geesi, Anouar, Ouerghi, Alabbas, Alossaimi, Altharawi, Dehbi, & Alqahtani, 2021).
Antimicrobial Properties
Research has also indicated the potential antimicrobial properties of these compounds. Desai, Shihora, and Moradia (2007) synthesized new quinazoline derivatives, including this compound, and evaluated them for antimicrobial activities against various bacteria and fungi (Desai, Shihora, & Moradia, 2007).
properties
IUPAC Name |
ethyl 2-(4-morpholin-4-yl-6-oxo-1H-pyrimidin-2-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O4/c1-2-19-12(17)7-9-13-10(8-11(16)14-9)15-3-5-18-6-4-15/h8H,2-7H2,1H3,(H,13,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSZKVHPIAYRXAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=CC(=O)N1)N2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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